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Compound of Interest

Compound Name: Pericosine A

Cat. No.: B3025926 Get Quote

Pericosine A, a fungal metabolite with notable anticancer and odor-neutralizing properties,

requires careful handling and disposal in a laboratory setting.[1][2] While the substance is not

classified as hazardous under the Globally Harmonized System (GHS), adherence to

established laboratory safety protocols is essential to ensure a safe working environment and

responsible environmental stewardship.[3] This guide provides detailed procedures for the

proper disposal of Pericosine A, tailored for researchers, scientists, and drug development

professionals.

Key Chemical and Safety Data
A summary of essential data for Pericosine A is presented below, offering a quick reference for

handling and safety considerations.
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Property Value Reference

Chemical Name

(3S,4S,5S,6S)-6-chloro-3,4,5-

trihydroxy-1-cyclohexene-1-

carboxylic acid, methyl ester

[1]

CAS Number 200335-68-8 [1][3][4]

Molecular Formula C₈H₁₁ClO₅ [1]

Molecular Weight 222.6 g/mol [1][3]

Appearance Solid [3]

Solubility
Soluble in Dichloromethane,

DMSO, Ethanol, Methanol
[1]

GHS Classification Not classified as hazardous [3]

Hazard Statements None [3]

Precautions for Handling

No special measures required

beyond standard laboratory

practices.

[3]

Storage

Store in accordance with

information listed on the

product insert. Keep container

tightly closed.

[3]

Experimental Workflow for Disposal
The following diagram outlines the decision-making process and procedural flow for the safe

disposal of Pericosine A waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Pericosine A waste.
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Step-by-Step Disposal Protocol
While Pericosine A is not classified as a hazardous material, a systematic approach to its

disposal is recommended to maintain safety and compliance with institutional and local

regulations.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and gloves,

when handling Pericosine A and its waste.

2. Waste Collection and Segregation:

Collect all solid waste materials contaminated with Pericosine A (e.g., weighing papers,

contaminated tips, vials) in a designated, clearly labeled waste container.

Collect aqueous solutions of Pericosine A in a separate, sealed, and labeled container.

Crucially, do not mix Pericosine A waste with other hazardous waste streams unless

explicitly required by your institution's protocols.

3. Decontamination of Glassware and Surfaces:

For glassware and non-porous surfaces, wash with a suitable solvent in which Pericosine A
is soluble (e.g., ethanol, methanol) followed by a standard laboratory detergent and water.

Dispose of the initial solvent rinse as Pericosine A waste.

4. Disposal of Uncontaminated and Decontaminated Materials:

Once decontaminated, glassware can be washed and reused.

Solid materials that have been decontaminated can typically be disposed of as regular

laboratory trash.

5. Disposal of Pericosine A Waste:

For Pure or Concentrated Pericosine A:
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Treat as chemical waste. Arrange for collection by your institution's Environmental Health

and Safety (EHS) department.

For Dilute Aqueous Solutions of Pericosine A:

Although not classified as hazardous, it is best practice to avoid drain disposal for any

research chemical.

Collect these solutions in a labeled waste container for EHS pickup.

Consideration for Neutralization: Pericosine A is known to react with organosulfur

compounds to form stable, odorless thioethers.[1][2] While a specific protocol for disposal via

neutralization has not been established, this reactivity suggests that trace amounts might be

deactivated by reaction with a thiol-containing solution. However, this should only be

performed after a thorough risk assessment and with approval from your institution's safety

officer.

6. Final Disposal Steps:

Ensure all waste containers are securely sealed and properly labeled with the contents

("Pericosine A Waste," concentration, and date).

Follow your institution's specific procedures for chemical waste pickup and disposal.

Maintain a record of the disposal in your laboratory notebook or waste log.

By following these procedures, laboratory personnel can manage Pericosine A waste safely

and in accordance with best practices for chemical hygiene and environmental responsibility.

Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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